Cas no 71458-09-8 (Cyclohexanemethanol, 4-hexyl-, trans-)

• Product Name: Cyclohexanemethanol, 4-hexyl-, trans-
• CAS No: 71458-09-8
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 545508
• PubChem ID: 17775538
• Update Time: 2025-04-19

Cyclohexanemethanol, 4-hexyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, 4-hexyl-, trans-
• (4-hexylcyclohexyl)methanol
• 71458-09-8
• SCHEMBL14231631
• DTXSID70590928

• Inchi： 1S/C13H26O/c1-2-3-4-5-6-12-7-9-13(11-14)10-8-12/h12-14H,2-11H2,1H3
• InChI Key： SOEBJIFCUVQDCK-UHFFFAOYSA-N
• SMILES： OCC1CCC(CCCCCC)CC1

Computed Properties

• Exact Mass: 198.19848
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23